![molecular formula C21H23N5O2 B213530 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-N-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B213530.png)
4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-N-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
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Overview
Description
4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-N-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-N-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is not fully understood. However, studies have suggested that the compound may exert its biological activity by inhibiting certain enzymes or signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. The compound has been reported to induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis in cancer cells. Additionally, the compound has been shown to possess anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-N-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its relatively simple synthesis method. However, the compound's limited solubility in water and some organic solvents can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for the study of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-N-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. One potential area of research is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the compound's mechanism of action and to explore its potential applications in drug discovery and material science. Finally, more research is needed to explore the compound's safety and toxicity profiles.
In conclusion, this compound is a chemical compound that has shown potential for various applications. Further research is needed to fully understand the compound's properties and to explore its potential applications in different fields.
Synthesis Methods
The synthesis of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-N-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves the reaction of 1,3-dimethyl-4-amino-1H-pyrazole with 2-acetylpyridine in the presence of acetic anhydride. The resulting product is then reacted with 1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid to yield the final compound.
Scientific Research Applications
4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-N-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. The compound has been reported to exhibit antitumor, antiviral, and anti-inflammatory activities.
properties
Molecular Formula |
C21H23N5O2 |
---|---|
Molecular Weight |
377.4 g/mol |
IUPAC Name |
4-(1,3-dimethylpyrazol-4-yl)-2-methyl-5-oxo-N-pyridin-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
InChI |
InChI=1S/C21H23N5O2/c1-12-14(11-26(3)25-12)19-18(21(28)24-17-9-4-5-10-22-17)13(2)23-15-7-6-8-16(27)20(15)19/h4-5,9-11,19,23H,6-8H2,1-3H3,(H,22,24,28) |
InChI Key |
UNSFWBFCVVODML-UHFFFAOYSA-N |
SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=CN(N=C3C)C)C(=O)NC4=CC=CC=N4 |
Canonical SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=CN(N=C3C)C)C(=O)NC4=CC=CC=N4 |
Origin of Product |
United States |
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